Cas no 1956382-13-0 (7-fluoro-2-azaspiro[3.3]heptane;hydrochloride)

• Product Name: 7-fluoro-2-azaspiro[3.3]heptane;hydrochloride
• CAS No: 1956382-13-0
• MF: C₆H₁₁ClFN
• MW: 151.61
• MDL: MFCD28501972
• CID: 5104741
• PubChem ID: 118998177
• Update Time: 2026-03-03

7-fluoro-2-azaspiro[3.3]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-azaspiro[3.3]heptane hydrochloride
• 7-fluoro-2-azaspiro[3.3]heptane
• 7-Fluoro-2-azaspiro[3.3]heptane hydrochloride
• 7-fluoro-2-azaspiro[3.3]heptane;hydrochloride
• MFCD28501972
• AKOS027337099
• CS-0184173
• 5-Fluoro-2-azaspiro[3.3]heptanehydrochloride
• 1956382-13-0
• SB15973
• AS-79644
• SY270282
• P14936
• 5-Fluoro-2-azaspiro[3.3]heptane HCl

• MDL： MFCD28501972
• Inchi： 1S/C6H10FN.ClH/c7-5-1-2-6(5)3-8-4-6;/h5,8H,1-4H2;1H
• InChI Key： QGXPXYSPARLUIW-UHFFFAOYSA-N
• SMILES： FC1CCC21CNC2.Cl

Computed Properties

• Exact Mass: 151.0564052g/mol
• Monoisotopic Mass: 151.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 7-fluoro-2-azaspiro[3.3]heptane;hydrochloride

Comprehensive Overview of 7-fluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1956382-13-0)

7-fluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1956382-13-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and fluorine substitution. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly explored for their potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework combines a fluorine atom with a spiro[3.3]heptane core, offering distinct physicochemical properties that enhance bioavailability and target selectivity.

The growing interest in 7-fluoro-2-azaspiro[3.3]heptane hydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where spirocyclic compounds have shown promise in modulating key biological pathways. Additionally, its fluorinated moiety contributes to improved metabolic stability, a critical factor in the design of next-generation small-molecule drugs. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a widely adopted strategy to optimize drug-like properties.

From a synthetic chemistry perspective, 7-fluoro-2-azaspiro[3.3]heptane hydrochloride presents intriguing challenges and opportunities. Its spirocyclic scaffold requires precise stereochemical control during synthesis, making it a valuable subject for methodological advancements in ring-forming reactions. Recent studies have highlighted its utility as a building block for constructing more complex architectures, particularly in fragment-based drug design. The compound's hydrochloride salt form further enhances its solubility, facilitating its use in high-throughput screening assays and formulation studies.

The pharmaceutical industry's focus on precision medicine and targeted therapies has amplified the relevance of compounds like 7-fluoro-2-azaspiro[3.3]heptane hydrochloride. Its structural features make it a compelling candidate for addressing orphan diseases and rare genetic disorders, where conventional drug scaffolds often fall short. Moreover, the compound's potential applications extend beyond human health, with emerging research exploring its use in veterinary medicine and agricultural chemistry. This versatility underscores its value as a multipurpose chemical entity in life sciences.

Quality control and analytical characterization of 7-fluoro-2-azaspiro[3.3]heptane hydrochloride are critical aspects of its research and development. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. These analytical protocols are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) standards, particularly when the compound is intended for preclinical or clinical studies.

In the context of green chemistry and sustainable synthesis, researchers are actively investigating eco-friendly routes to produce 7-fluoro-2-azaspiro[3.3]heptane hydrochloride. Efforts focus on minimizing hazardous byproducts, reducing energy consumption, and employing catalytic processes to enhance atom economy. These initiatives align with global trends toward environmentally responsible chemical production and resonate with the pharmaceutical industry's commitment to corporate sustainability goals.

The commercial landscape for 7-fluoro-2-azaspiro[3.3]heptane hydrochloride is evolving rapidly, with an increasing number of suppliers offering the compound for research purposes. However, researchers must exercise due diligence in selecting vendors, prioritizing those that provide comprehensive certificates of analysis (CoA) and detailed safety data sheets (SDS). The compound's storage and handling require attention to moisture sensitivity and temperature control, factors that can significantly impact its stability and performance in experimental settings.

Looking ahead, 7-fluoro-2-azaspiro[3.3]heptane hydrochloride is poised to play an increasingly important role in drug discovery pipelines. Its unique combination of structural features positions it as a valuable tool for addressing unmet medical needs, particularly in areas such as neuropharmacology and precision oncology. As research continues to unravel its full potential, this compound exemplifies the innovative spirit driving modern medicinal chemistry and pharmaceutical innovation.